Cas no 2228636-28-8 (2-azido-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-azido-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2228636-28-8
• MF: C₇H₁₀ClN₅O
• MW: 215.640199184418
• CID: 6212755
• PubChem ID: 165680137
• Update Time: 2025-06-12

2-azido-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• EN300-1978718
• 2228636-28-8

• Inchi： 1S/C7H10ClN5O/c1-4-6(5(3-14)10-12-9)7(8)13(2)11-4/h5,14H,3H2,1-2H3
• InChI Key： QGHCYPHCILTJIS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 215.0573877g/mol
• Monoisotopic Mass: 215.0573877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.4Ų

Additional information on 2-azido-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of 2-azido-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2228636-28-8)

The compound 2-azido-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2228636-28-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This azido-functionalized pyrazole derivative combines a chloro-substituted pyrazole core with an ethanol backbone, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a click chemistry reagent, enabling efficient conjugation with alkynes via the Huisgen cycloaddition reaction.

In the context of current scientific trends, 2-azido-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol aligns with the growing demand for bioorthogonal chemistry tools. The azide group in this compound serves as a critical handle for bioconjugation, a technique widely used in drug discovery, proteomics, and nanotechnology. Recent publications highlight its utility in creating fluorescent probes and targeted drug delivery systems, addressing common search queries like "how to modify biomolecules without disrupting their native function" or "best reagents for protein labeling."

The pyrazole moiety in this compound contributes to its pharmacophore potential, as evidenced by the increasing number of patents exploring 5-chloro-1,3-dimethyl-1H-pyrazole derivatives for therapeutic applications. Computational studies suggest that the electron-withdrawing chloro group enhances binding affinity to certain enzymatic targets, making it relevant to searches such as "pyrazole-based kinase inhibitors" or "halogen bonding in drug design." Meanwhile, the hydroxyl group provides a site for further derivatization, answering frequent questions about "water-soluble click chemistry reagents."

From a synthetic chemistry perspective, CAS 2228636-28-8 exemplifies modern strategies for heterocycle functionalization. Its preparation typically involves nucleophilic substitution reactions on pre-formed pyrazole systems, followed by azide introduction – topics frequently searched in academic databases. The compound's stability under physiological conditions makes it suitable for in vivo applications, addressing a key concern in molecular imaging research. Analytical data (HPLC, NMR) confirms high purity batches, responding to quality control questions common among pharmaceutical researchers.

Environmental and safety studies indicate that proper handling of this azido-alcohol compound requires standard organic chemistry precautions, though it doesn't fall under restricted categories. Its low ecotoxicity profile (as per available screening data) positions it favorably compared to traditional crosslinking agents, aligning with green chemistry initiatives – a hot topic in sustainable science forums. Storage recommendations (-20°C under inert atmosphere) directly answer practical laboratory queries found in chemical supplier FAQs.

Future research directions for 2-azido-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol may explore its incorporation into metal-organic frameworks (MOFs) or as a building block for smart polymers, areas generating substantial interest in materials science communities. The compound's dual functionality (azide + hydroxyl) enables diverse polymerization strategies, making it relevant to searches about "multifunctional monomers for advanced materials." Patent analysis reveals growing industrial interest, particularly for biocompatible surface coatings in medical devices.

For researchers troubleshooting synthesis protocols, the compound's characteristic IR absorption (~2100 cm-1 for azide) provides a diagnostic feature frequently mentioned in spectroscopy discussions. Recent methodological advances allow its preparation at gram-scale with excellent yields, addressing scalability questions from process chemists. Comparative studies with similar azido-pyrazole derivatives suggest advantages in reaction kinetics, a subject of ongoing mechanistic investigations in click chemistry literature.

In summary, 2-azido-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS 2228636-28-8) represents a strategically important compound at the intersection of multiple disciplines. Its balanced properties – moderate polarity, structural rigidity from the pyrazole ring, and click-reactive functionality – make it a valuable tool for addressing contemporary challenges in chemical biology and materials engineering. The compound continues to inspire innovative applications as research communities explore its full potential in emerging technologies.